N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]-4-methylbenzenesulfonamide

• Molecular Formula: C11H13N3O3S2
• Molecular Weight: 299.4 g/mol
• IUPAC Name: N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]-4-methylbenzenesulfonamide
• InChI: InChI=1S/C11H13N3O3S2/c1-8-3-5-9(6-4-8)19(15,16)14-11-13-12-10(18-11)7-17-2/h3-6H,7H2,1-2H3,(H,13,14)
• InChI Key: LRHAYVFBRKDCDI-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)S(=O)(=O)NC2=NN=C(S2)COC

Description

N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]-4-methylbenzenesulfonamide, also known as MTSEA, is a chemical compound that has gained significant attention in the field of scientific research due to its unique properties. MTSEA is a sulfonamide derivative that contains a 1,3,4-thiadiazole ring, which makes it a potent inhibitor of various enzymes and proteins.

Mechanism of Action

N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]-4-methylbenzenesulfonamide exerts its effects through covalent modification of cysteine residues in proteins. The sulfonamide group in N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]-4-methylbenzenesulfonamide reacts with the thiol group of cysteine residues, forming a covalent bond. This modification can lead to changes in protein conformation, activity, and function. N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]-4-methylbenzenesulfonamide can also be used to crosslink proteins, which can provide insights into protein-protein interactions.
Biochemical and Physiological Effects:
N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]-4-methylbenzenesulfonamide has been shown to have a wide range of biochemical and physiological effects. It has been used to modulate the activity of ion channels, transporters, and receptors. N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]-4-methylbenzenesulfonamide has also been used to study the function of enzymes involved in various biological processes, such as metabolism, signal transduction, and gene expression. N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]-4-methylbenzenesulfonamide has been shown to have both inhibitory and stimulatory effects on protein function, depending on the specific protein and the site of modification.

Advantages and Limitations for Lab Experiments

N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]-4-methylbenzenesulfonamide is a versatile reagent that can be used to study a wide range of proteins and enzymes. It is relatively easy to synthesize and purify, and can be used in a variety of experimental conditions. However, N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]-4-methylbenzenesulfonamide has some limitations in lab experiments. It can modify multiple cysteine residues in a protein, which can lead to non-specific effects. N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]-4-methylbenzenesulfonamide can also be toxic to cells at high concentrations, which can limit its usefulness in some experiments.

Future Directions

N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]-4-methylbenzenesulfonamide has significant potential for future research. It can be used to study the function of a wide range of proteins and enzymes, and can provide insights into the mechanisms of various biological processes. Some potential future directions for research on N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]-4-methylbenzenesulfonamide include:
1. Developing more specific and selective reagents for protein modification
2. Studying the effects of N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]-4-methylbenzenesulfonamide on protein-protein interactions
3. Investigating the potential therapeutic applications of N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]-4-methylbenzenesulfonamide in various diseases
4. Developing new methods for the synthesis and purification of N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]-4-methylbenzenesulfonamide
5. Exploring the use of N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]-4-methylbenzenesulfonamide in drug discovery and development.
Conclusion:
In conclusion, N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]-4-methylbenzenesulfonamide is a versatile and potent reagent that has significant potential for scientific research. Its ability to modify cysteine residues in proteins makes it a valuable tool for studying the structure and function of proteins, and for elucidating the mechanisms of various biological processes. While there are some limitations to its use, N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]-4-methylbenzenesulfonamide remains a valuable reagent for researchers in a wide range of fields.

Synthesis Methods

N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]-4-methylbenzenesulfonamide can be synthesized using a simple and straightforward method. The synthesis involves the reaction of 4-methylbenzenesulfonyl chloride with 2-amino-5-(methoxymethyl)-1,3,4-thiadiazole in the presence of a base such as triethylamine. The reaction proceeds under mild conditions and yields a high purity product. The synthesized N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]-4-methylbenzenesulfonamide can be further purified using column chromatography or recrystallization.

Scientific Research Applications

N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]-4-methylbenzenesulfonamide has been extensively used in scientific research due to its ability to modify proteins and enzymes. It is commonly used as a reagent to study the structure and function of proteins, and to elucidate the mechanisms of various biological processes. N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]-4-methylbenzenesulfonamide has been used to modify cysteine residues in proteins, which can lead to changes in protein conformation and activity. N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]-4-methylbenzenesulfonamide has also been used to study the function of ion channels, transporters, and receptors.